(5,8-Dimethyl-1,2,3,4-tetrahydronaphthalen-1-yl) acetate
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Description
(5,8-Dimethyl-1,2,3,4-tetrahydronaphthalen-1-yl) acetate is an organic compound with the molecular formula C14H18O2 It is a derivative of naphthalene, specifically a tetrahydronaphthalene with two methyl groups at positions 5 and 8, and an acetate group at position 1
Properties
Molecular Formula |
C14H18O2 |
|---|---|
Molecular Weight |
218.29 g/mol |
IUPAC Name |
(5,8-dimethyl-1,2,3,4-tetrahydronaphthalen-1-yl) acetate |
InChI |
InChI=1S/C14H18O2/c1-9-7-8-10(2)14-12(9)5-4-6-13(14)16-11(3)15/h7-8,13H,4-6H2,1-3H3 |
InChI Key |
WICMLDVNMFBILN-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C2CCCC(C2=C(C=C1)C)OC(=O)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (5,8-Dimethyl-1,2,3,4-tetrahydronaphthalen-1-yl) acetate typically involves the acetylation of 5,8-dimethyl-1,2,3,4-tetrahydronaphthalene. One common method is the reaction of 5,8-dimethyl-1,2,3,4-tetrahydronaphthalene with acetic anhydride in the presence of a catalyst such as sulfuric acid or phosphoric acid. The reaction is usually carried out under reflux conditions to ensure complete acetylation.
Industrial Production Methods
In an industrial setting, the production of (5,8-Dimethyl-1,2,3,4-tetrahydronaphthalen-1-yl) acetate may involve continuous flow processes to enhance efficiency and yield. The use of advanced catalytic systems and optimized reaction conditions can further improve the scalability of the synthesis.
Chemical Reactions Analysis
Types of Reactions
(5,8-Dimethyl-1,2,3,4-tetrahydronaphthalen-1-yl) acetate can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can convert the acetate group to an alcohol.
Substitution: Electrophilic substitution reactions can occur at the aromatic ring, leading to the formation of various substituted derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.
Substitution: Reagents like halogens (Cl2, Br2) and nitrating agents (HNO3) can be employed under controlled conditions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation with potassium permanganate can yield 5,8-dimethyl-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid, while reduction with lithium aluminum hydride can produce 5,8-dimethyl-1,2,3,4-tetrahydronaphthalen-1-ol.
Scientific Research Applications
(5,8-Dimethyl-1,2,3,4-tetrahydronaphthalen-1-yl) acetate has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of various organic compounds.
Biology: The compound’s derivatives are studied for their potential biological activities.
Medicine: Research is ongoing to explore its potential therapeutic applications.
Industry: It is used in the production of fragrances and other specialty chemicals.
Mechanism of Action
The mechanism of action of (5,8-Dimethyl-1,2,3,4-tetrahydronaphthalen-1-yl) acetate involves its interaction with specific molecular targets. The acetate group can undergo hydrolysis to release acetic acid, which can then participate in various biochemical pathways. The compound’s structure allows it to interact with enzymes and receptors, potentially modulating their activity.
Comparison with Similar Compounds
Similar Compounds
5,8-Dimethyl-1,2,3,4-tetrahydronaphthalene: Lacks the acetate group, making it less reactive in certain chemical reactions.
1,2,3,4-Tetrahydronaphthalene: Lacks both the methyl and acetate groups, resulting in different chemical and physical properties.
Naphthalene: The fully aromatic parent compound, which has different reactivity and applications.
Uniqueness
(5,8-Dimethyl-1,2,3,4-tetrahydronaphthalen-1-yl) acetate is unique due to the presence of both methyl and acetate groups, which confer specific reactivity and potential applications. Its structure allows for diverse chemical modifications, making it a valuable compound in various research and industrial contexts.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
